N-benzyl-2-{[4-(3-bromo-4-hydroxy-5-methoxyphenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydro-2-pyridinyl]thio}acetamide

• IUPAC Name: N-benzyl-2-[[4-(3-bromo-4-hydroxy-5-methoxyphenyl)-5-cyano-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H20BrN3O4S/c1-30-18-8-14(7-17(23)21(18)29)15-9-19(27)26-22(16(15)10-24)31-12-20(28)25-11-13-5-3-2-4-6-13/h2-8,15,29H,9,11-12H2,1H3,(H,25,28)(H,26,27)
• InChI Key: XFQIRWPYUTYMTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C2CC(=O)NC(=C2C#N)SCC(=O)NCC3=CC=CC=C3)Br)O
• Molecular Formula: C22H20BrN3O4S
• Molecular Weight: 502.4 g/mol

Description

The compound belongs to a class of chemicals known for their significant biological activities, particularly in medicinal chemistry. Its structure suggests potential for interaction with biological targets through various mechanisms.

Synthesis Analysis

The synthesis of related compounds involves linear synthesis strategies, characterized by reactions that introduce specific functional groups, such as cyano, thio, and acetamide functionalities, onto core heterocyclic frameworks. These syntheses require meticulous planning and execution to achieve the desired chemical structure with high purity and yield (Vinayak et al., 2014).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using various spectroscopic techniques, including LCMS, IR, 1H NMR, and 13C NMR spectroscopy. These methods provide detailed information about the molecular framework, functional groups, and stereochemistry (Camerman et al., 2005).

Chemical Reactions and Properties

Compounds in this category often undergo electrophilic substitution reactions, where functional groups such as thiols replace hydrogen atoms on a heterocyclic ring. These reactions can be influenced by the presence of substituents on the ring, which can direct the reaction to specific positions and affect the reactivity and outcome of the substitution (Prachayasittikul et al., 1991).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and stability, are crucial for their application in biological studies. These properties can be tailored through modifications of the molecular structure, allowing for improved bioavailability and efficacy (Shibuya et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity, acid-base behavior, and interactions with biological molecules, are essential for understanding the compound's mechanism of action. Studies have shown that modifications to the molecular structure can significantly affect these properties, leading to compounds with desired biological activities (Ramalingam et al., 2019).

Future Directions

The study and application of this compound could potentially be a fruitful area of research, given its complex structure and the variety of functional groups present. Future research could explore its synthesis, properties, and potential applications in more detail.